Cas no 71133-03-4 (1-Piperidinyloxy,4-(3-isocyanopropoxy)-2,2,6,6-tetramethyl-)

• Product Name: 1-Piperidinyloxy,4-(3-isocyanopropoxy)-2,2,6,6-tetramethyl-
• CAS No: 71133-03-4
• MF: C₁₃H₂₃N₂O₂
• MW: 239.333923578262
• CID: 567416
• PubChem ID: 172743
• Update Time: 2025-04-19

1-Piperidinyloxy,4-(3-isocyanopropoxy)-2,2,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinyloxy,4-(3-isocyanopropoxy)-2,2,6,6-tetramethyl-
• 4-(1-oxo-2,2,6,6-tetramethylpiperidyl)-3-isocyano-n-propyl ether
• 4-(3-isocyanopropoxy)-1-λ¹-oxidanyl-2,2,6,6-tetramethylpiperidine
• ICSL
• 71133-03-4
• 1-Piperidinyloxy, 4-(3-isocyanopropoxy)-2,2,6,6-tetramethyl-, (8S-cis)-
• DTXSID80221332

• Inchi： 1S/C13H23N2O2/c1-12(2)9-11(17-8-6-7-14-5)10-13(3,4)15(12)16/h11H,6-10H2,1-4H3
• InChI Key： NDHXPUNPTAQIRV-UHFFFAOYSA-N
• SMILES： O(CCC[N+]#[C-])C1CC(C)(C)N(C(C)(C)C1)[O] |^1:16|

Computed Properties

• Exact Mass: 239.176
• Monoisotopic Mass: 239.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų